2-(2-(3-Methylpiperidin-1-yl)ethoxy)benzaldehyde hydrochloride

• IUPAC Name: 2-[2-(3-methylpiperidin-1-yl)ethoxy]benzaldehyde;hydrochloride
• InChI: InChI=1S/C15H21NO2.ClH/c1-13-5-4-8-16(11-13)9-10-18-15-7-3-2-6-14(15)12-17;/h2-3,6-7,12-13H,4-5,8-11H2,1H3;1H
• InChI Key: XUWXGFMZJKBDGO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CCOC2=CC=CC=C2C=O.Cl
• Molecular Formula: C15H22ClNO2
• Molecular Weight: 283.79 g/mol

Description

2-(2-(3-Methylpiperidin-1-yl)ethoxy)benzaldehyde hydrochloride is a chemical compound with the molecular formula C15H22ClNO2. It has a molecular weight of 283.8.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H21NO2.ClH/c1-13-5-4-8-16(11-13)9-10-18-15-7-3-2-6-14(15)12-17;/h2-3,6-7,12-13H,4-5,8-11H2,1H3;1H. This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and bonds.

Scientific Research Applications

Synthesis and Catalytic Applications

• Synthesis of Chiral Ligands : A study by Alvarez-Ibarra, Luján, & Quiroga-Feijóo (2010) described the synthesis of enantiopure β-amino alcohols, which are based on L-pipecolinic acid and can be used as chiral ligands in catalytic reactions. These ligands showed unique behavior in the stereocontrol of benzaldehyde and diethylzinc reactions.

• Synthesis of Schiff Base Compounds : The work by Kukharev et al. (2008) involved synthesizing Schiff base compounds derived from 2-hydroxybenzaldehyde. These compounds have potential applications in various chemical reactions.

Spectroscopic Studies

• Structural Characterization : Özay et al. (2013) conducted a study on 3-methoxy-2-[(2,4,4,6,6-pentachloro-1,3,5,2λ5,4λ5,6λ5-triazatriphosphin-2-yl)oxy]benzaldehyde, synthesized from 2-hydroxy-3-methoxybenzaldehyde, and characterized it using spectroscopic techniques (Özay et al., 2013).

Pharmaceutical and Biological Applications

• Antimicrobial Activity : A series of novel oxadiazoles synthesized from 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde demonstrated significant antimicrobial activity, as studied by Gaonkar et al. (2006).

• Biocompatible Chemosensors : Dhawa et al. (2020) explored compounds synthesized from 4-methyl-2,6-diformylphenol as fluorescent chemosensors for pH, which can discriminate between normal cells and cancer cells (Dhawa et al., 2020).

Optical and Nonlinear Properties

• Optical Nonlinear Properties : Schiff base compounds derived from ethyl-4-amino benzoate, synthesized using 2-hydroxy-3-ethoxy benzaldehyde, demonstrated significant nonlinear optical properties, as shown in the research by Abdullmajed et al. (2021).